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Compound of Interest

Compound Name: Cobalt(ll) phosphate

Cat. No.: B085627

An In-depth Technical Guide to Cobalt(ll) Phosphate

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the core physical and chemical
properties of cobalt(ll) phosphate, including detailed experimental protocols for its synthesis
and characterization.

Core Properties and Identifiers

Cobalt(ll) phosphate, with the chemical formula Cos(POa4)z, is an inorganic compound also
known as cobalt violet.[1][2] It is composed of cobalt cations (Co2*) and phosphate anions
(PO437).[3] The material exists in both anhydrous and hydrated forms, with the octahydrate
(Co3(P0a4)2:8H20) and tetrahydrate (Co3(POa4)2:4H20) being common.[4]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b085627?utm_src=pdf-interest
https://www.benchchem.com/product/b085627?utm_src=pdf-body
https://www.benchchem.com/product/b085627?utm_src=pdf-body
https://www.benchchem.com/product/b085627?utm_src=pdf-body
https://en.wikipedia.org/wiki/Cobalt(II)_phosphate
https://www.funcmater.com/cobalt-ii-phosphate-co3-po4-2-powder.html
https://www.guidechem.com/question/is-co3po42-soluble-in-water-ex-id106704.html
https://www.benchchem.com/product/b085627
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Identifier

Value

Chemical Formula

Co3(POa4)2

Molar Mass

366.74 g/mol [4][5][6][7]

CAS Number

13455-36-2 (anhydrous)[2][4][8][5][9]

10294-50-5 (octahydrate/hydrate)[4][10]

EC Number 236-655-6[2][8]
Cobaltous phosphate, Cobalt orthophosphate,
Synonyms Tricobalt bis(orthophosphate), Pigment Violet

14[4]8][7]

Physical Properties

Cobalt(ll) phosphate is typically a violet, pink, or red crystalline powder.[1][2][4][8][7] Its

hydrated forms appear as a red-violet powder, while the anhydrous form is a violet solid.[4]

© 2025 BenchChem. All rights reserved.

2/10 Tech Support


https://www.benchchem.com/product/b085627
https://www.chemscene.com/product/13455-36-2.html
https://www.webqc.org/molecular-weight-of-co3%28po4%292.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cobaltous-phosphate
https://www.funcmater.com/cobalt-ii-phosphate-co3-po4-2-powder.html
https://www.benchchem.com/product/b085627
https://www.americanelements.com/cobalt-ii-phosphate-13455-36-2
https://www.chemscene.com/product/13455-36-2.html
https://cymitquimica.com/cas/13455-36-2/
https://www.benchchem.com/product/b085627
https://www.fishersci.ca/shop/products/cobalt-ii-phosphate-octahydrate-thermo-scientific/p-7049815
https://www.funcmater.com/cobalt-ii-phosphate-co3-po4-2-powder.html
https://www.americanelements.com/cobalt-ii-phosphate-13455-36-2
https://www.benchchem.com/product/b085627
https://www.americanelements.com/cobalt-ii-phosphate-13455-36-2
https://pubchem.ncbi.nlm.nih.gov/compound/Cobaltous-phosphate
https://www.benchchem.com/product/b085627?utm_src=pdf-body
https://en.wikipedia.org/wiki/Cobalt(II)_phosphate
https://www.funcmater.com/cobalt-ii-phosphate-co3-po4-2-powder.html
https://www.benchchem.com/product/b085627
https://www.americanelements.com/cobalt-ii-phosphate-13455-36-2
https://pubchem.ncbi.nlm.nih.gov/compound/Cobaltous-phosphate
https://www.benchchem.com/product/b085627
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Notes

Violet / Pink-to-Red Crystalline  The exact color can depend on

Appearance .
Powder[2][4][8] the hydration state.
Density 3.81 g/cm?3 (anhydrous)[2][4] 2.769 g/mL (octahydrate)[10]
_ _ 1,160 °C (2,120 °F; 1,430 K)[2]
Melting Point
[4]
Boiling Point 158 °C[8]
o Only trace amounts dissolve
Solubility in Water Insoluble[2][3][4][8] -
under standard conditions.[11]
Solubility Product (Ksp) 2.05x107%

o ) Reacts with strong acids to
o ) Soluble in mineral acids[10]
Solubility in Acids form soluble cobalt(ll) salts

[11] . .
and phosphoric acid.[3][11]
Magnetic Susceptibility (x) 28,110.0-10-% cm3/mol[2]
Refractive Index (n D) 1.7[2][8]

Chemical Properties and Structure
Crystal Structure

Anhydrous cobalt(ll) phosphate crystallizes in the monoclinic P21/c space group.[12] Its
structure is characterized by discrete phosphate anions (PO43~) that bridge cobalt cations.[4]
The cobalt ions are found in two different coordination environments: octahedral (six-
coordinate) and pentacoordinate, in a 1:2 ratio.[4] The phosphate tetrahedra share corners with
the cobalt polyhedra to form a dense, three-dimensional framework.[12]

Ammonium cobalt(ll) phosphate monohydrate (NH4CoPOa4-H20), a related compound,
crystallizes in the orthorhombic system, with layers of interconnected CoO4 and POa4
tetrahedra.[13]

Thermal Decomposition
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The thermal stability of cobalt(ll) phosphate and its hydrated precursors is a key property for
the synthesis of novel materials.[13] The thermal decomposition of hydrated cobalt phosphates
involves multiple stages:

o Dehydration: Heating hydrated forms, such as the tetrahydrate or octahydrate, leads to the
loss of water molecules to form the anhydrous material.[1][14] For instance, the thermal
decomposition of cobalt(ll) acetate tetrahydrate is complete by 150 °C.[15]

e Anion Condensation: At higher temperatures, the dihydrogenphosphate anion undergoes
condensation. For Co(H2P0a4)2-4H20, this process begins around 185 °C, forming
condensed phosphates and polyphosphoric acids.[16]

o Crystallization: The final product of thermolysis for Co(H2POa4)2:4H20 is cobalt
cyclotetraphosphate (Co2P4012), which crystallizes around 345 °C.[16]

Reactivity

Cobalt(ll) phosphate is generally stable under normal conditions but can react with strong
oxidizing agents.[3] It is insoluble in water but dissolves in strong mineral acids.[3][10][11] This
reactivity is due to the protonation of the phosphate anion by the acid, which shifts the solubility
equilibrium and results in the formation of soluble cobalt(ll) salts and phosphoric acid.[3][11]

Experimental Protocols
Synthesis of Cobalt(ll) Phosphate (Co-precipitation
Method)

A common and effective method for synthesizing various nanostructures of cobalt phosphate is
co-precipitation, which involves the precipitation of a solid from a solution containing the
constituent ions.[17][18]

Materials:
e A soluble cobalt(ll) salt (e.g., cobalt(ll) chloride hexahydrate, CoClz-6H20).
e A phosphate source (e.g., diammonium hydrogen phosphate, (NH4)2HPOa4).[13]

o Deionized water.
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A pH-adjusting solution (e.g., ammonium hydroxide, NHaOH).

Procedure:

Precursor Solution Preparation: Prepare separate aqueous solutions of the cobalt(ll) salt and
the ammonium phosphate source.[19]

Precipitation: While stirring vigorously, slowly add the cobalt(ll) salt solution to the
ammonium phosphate solution.[19] A precipitate will form.

pH Adjustment: Carefully monitor and adjust the pH of the reaction mixture to the desired
level (a range of 5.0 to 9.5 is often used) by adding ammonium hydroxide dropwise. The pH
is a critical parameter that influences the final product.[13]

Aging: Allow the mixture to stir continuously at a constant temperature for a set period (e.qg.,
2-4 hours) to promote particle growth and stabilization. The reaction temperature can
influence the hydration state of the product; for example, forming the monohydrate is favored
at 40-60 °C.[13][19]

Washing and Collection: Collect the precipitate by centrifugation or filtration. Wash the
collected solid repeatedly with deionized water and then with ethanol to remove unreacted
ions and byproducts.

Drying: Dry the final product in an oven at a suitable temperature (e.g., 60-80 °C) until a
constant weight is achieved.[19]
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Cobalt(ll) Phosphate Product

Workflow for Co-precipitation Synthesis of Cobalt(ll) Phosphate.

Click to download full resolution via product page

Caption: Workflow for Co-precipitation Synthesis of Cobalt(ll) Phosphate.

Characterization Techniques
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Following synthesis, a suite of analytical techniques is employed to confirm the identity, purity,
structure, and morphology of the cobalt(ll) phosphate product.

Standard Characterization Workflow:

o Powder X-ray Diffraction (XRD): Used to identify the crystalline phase and determine the
crystal structure and crystallite size of the synthesized material.[17]

e Scanning Electron Microscopy (SEM): Provides information on the surface morphology,
particle size, and shape of the product.[17][18] For example, SEM can reveal flower-like
nanostructures composed of aggregated plates.[18]

e Transmission Electron Microscopy (TEM): Offers higher resolution imaging to determine the
size and shape of primary nanoparticles, often revealing spherical particles in the 30-50 nm
range.[17][18]

o Chemical Analysis: Techniques such as elemental analysis are used to confirm the chemical
composition and purity of the final product.[17]

o Thermogravimetric Analysis (TGA): Used to study the thermal stability and decomposition
behavior of the material, particularly for hydrated samples.[20]

Synthesized Cobalt(Il) Phosphate

X-ray Diffraction (XRD) Scanning Electron Microscopy (SEM) Transmission Electron Microscopy (TEM) Thermogravimetric Analysis (TGA)

Phase ID & Crystal Structurej Morphology & Particle Sizel] Nanostructure & Particle Shapel] Thermal Stability & Decomposition Profilej

Logical Workflow for Characterization of Cobalt(ll) Phosphate.

Click to download full resolution via product page
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Caption: Logical Workflow for Characterization of Cobalt(ll) Phosphate.

Applications in Research and Development

Cobalt(ll) phosphate is a material of significant interest in several advanced fields:

Catalysis: Thin films of cobalt(ll) phosphate have been identified as effective and stable
catalysts for water oxidation, a critical process for producing green hydrogen.[1][2][4] Its
catalytic properties are also utilized in advanced oxidation processes for degrading
persistent organic pollutants in wastewater.[4]

Energy Storage: The compound is extensively studied for its electrochemical properties,
particularly as a cathode material in lithium-ion batteries.[4]

Pigments: Commercially, it is known as "cobalt violet" and has been used as a pigment in
ceramics, glass, and artists' paints.[1][2][4][14]

Biomedical Research: While less explored, related cobalt compounds have shown
biocompatibility, and cobalt phosphate nanoparticles have demonstrated significant anti-
acanthamoebic activity, suggesting potential for therapeutic applications.[4] The cytotoxicity
of cobalt phosphate appears to be size-dependent, with smaller nanoparticles showing
higher cytotoxicity against cell lines like HeLa.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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